Cas no 2877651-19-7 (4-{1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]pyrrolidine-3-carbonyl}morpholine)

• Product Name: 4-{1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]pyrrolidine-3-carbonyl}morpholine
• CAS No: 2877651-19-7
• MF: C₁₅H₁₇ClF₃N₃O₂
• MW: 363.76259303093
• CID: 5308017
• PubChem ID: 165432074
• Update Time: 2025-05-20

4-{1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]pyrrolidine-3-carbonyl}morpholine Chemical and Physical Properties

Names and Identifiers

• 4-{1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]pyrrolidine-3-carbonyl}morpholine
• F6806-7734
• 2877651-19-7
• AKOS040882013
• [1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-3-pyrrolidinyl]-4-morpholinylmethanone

• Inchi： 1S/C15H17ClF3N3O2/c16-12-7-11(15(17,18)19)8-20-13(12)22-2-1-10(9-22)14(23)21-3-5-24-6-4-21/h7-8,10H,1-6,9H2
• InChI Key： XXMULZKBIQTHLE-UHFFFAOYSA-N
• SMILES： C(C1CCN(C2=NC=C(C(F)(F)F)C=C2Cl)C1)(N1CCOCC1)=O

Computed Properties

• Exact Mass: 363.0961390g/mol
• Monoisotopic Mass: 363.0961390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 45.7Ų

Experimental Properties

• Density: 1.407±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 492.7±45.0 °C(Predicted)
• pka: 2.35±0.39(Predicted)

Additional information on 4-{1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]pyrrolidine-3-carbonyl}morpholine

4-{1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]pyrrolidine-3-carbonyl}morpholine (CAS 2877651-19-7): A Comprehensive Overview

The compound 4-{1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]pyrrolidine-3-carbonyl}morpholine (CAS 2877651-19-7) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and agrochemical research. This molecule, characterized by its unique structural features, combines a pyridine core with pyrrolidine and morpholine moieties, making it a versatile intermediate for various applications.

One of the most notable aspects of 4-{1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]pyrrolidine-3-carbonyl}morpholine is its potential role in the development of novel pharmaceuticals. Researchers are particularly interested in its trifluoromethyl group, which is known to enhance the metabolic stability and bioavailability of drug candidates. This compound is often explored in the context of kinase inhibitors, a hot topic in cancer research, where its structural motifs could contribute to targeted therapies.

In addition to its pharmaceutical applications, CAS 2877651-19-7 has shown promise in agrochemical formulations. The presence of the chloro and trifluoromethyl substituents on the pyridine ring is associated with pesticidal and herbicidal activity. This aligns with the growing demand for environmentally friendly crop protection agents, a key trend in sustainable agriculture.

The synthesis of 4-{1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]pyrrolidine-3-carbonyl}morpholine typically involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These processes are optimized for high yield and purity, ensuring the compound meets the stringent requirements of industrial and academic users. Recent advancements in flow chemistry have further improved the scalability of its production.

From a market perspective, the demand for CAS 2877651-19-7 is driven by its utility in high-value chemical synthesis. Pharmaceutical companies and research institutions are the primary consumers, leveraging its structural complexity to develop next-generation therapeutics. The compound's patent landscape is also a point of interest, as it may influence its commercial availability and pricing.

For researchers working with 4-{1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]pyrrolidine-3-carbonyl}morpholine, handling and storage recommendations include protection from moisture and light, as these factors can affect its stability. The compound is typically supplied as a solid, and its solubility profile makes it suitable for a range of organic solvents, facilitating its use in various experimental setups.

Looking ahead, the future of CAS 2877651-19-7 appears promising, with ongoing studies exploring its potential in drug discovery and material science. Its unique combination of functional groups positions it as a valuable building block for innovative applications. As the scientific community continues to uncover its full potential, this compound is likely to remain a focal point in cutting-edge research.

In summary, 4-{1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]pyrrolidine-3-carbonyl}morpholine (CAS 2877651-19-7) is a multifaceted chemical with significant implications for pharmaceuticals and agrochemicals. Its structural complexity, coupled with its functional versatility, makes it a compelling subject for further investigation and development.